Cas no 2138042-52-9 (4-Tert-butyl-3-(prop-2-en-1-yl)cyclohexan-1-amine)

• Product Name: 4-Tert-butyl-3-(prop-2-en-1-yl)cyclohexan-1-amine
• CAS No: 2138042-52-9
• MF: C₁₃H₂₅N
• MW: 195.344303846359
• CID: 6397955
• PubChem ID: 58661882
• Update Time: 2025-07-21

4-Tert-butyl-3-(prop-2-en-1-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-3-(prop-2-en-1-yl)cyclohexan-1-amine
• SCHEMBL13483795
• EN300-1157959
• 2138042-52-9
• 4-Tert-butyl-3-(prop-2-en-1-yl)cyclohexan-1-amine

• Inchi： 1S/C13H25N/c1-5-6-10-9-11(14)7-8-12(10)13(2,3)4/h5,10-12H,1,6-9,14H2,2-4H3
• InChI Key： WVDLYQFWMYPMSR-UHFFFAOYSA-N
• SMILES： NC1CCC(C(C)(C)C)C(CC=C)C1

Computed Properties

• Exact Mass: 195.198699802g/mol
• Monoisotopic Mass: 195.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 4-Tert-butyl-3-(prop-2-en-1-yl)cyclohexan-1-amine

Introduction to 4-Tert-butyl-3-(prop-2-en-1-yl)cyclohexan-1-amine (CAS No. 2138042-52-9)

4-Tert-butyl-3-(prop-2-en-1-yl)cyclohexan-1-amine, with the CAS number 2138042-52-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a propenyl group, and an amine functional group attached to a cyclohexane ring. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 4-Tert-butyl-3-(prop-2-en-1-yl)cyclohexan-1-amine is of particular interest due to its potential to interact with specific biological targets. The tert-butyl group provides steric hindrance, which can influence the compound's binding affinity and selectivity. The propenyl group introduces a degree of flexibility, allowing the molecule to adopt different conformations that may be crucial for its biological activity. The amine functional group, on the other hand, can participate in hydrogen bonding and other non-covalent interactions, which are essential for receptor binding and signaling.

Recent studies have explored the pharmacological properties of 4-Tert-butyl-3-(prop-2-en-1-yl)cyclohexan-1-amine. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling pathways and are involved in numerous physiological processes. The ability of 4-Tert-butyl-3-(prop-2-en-1-yl)cyclohexan-1-amine to interact with GPCRs has been investigated in both in vitro and in vivo models, with promising results suggesting its potential as a therapeutic agent for various diseases.

In addition to its interactions with GPCRs, 4-Tert-butyl-3-(prop-2-en-1-yl)cyclohexan-1-amine has also been studied for its anti-inflammatory properties. Inflammatory responses are involved in many chronic diseases, including arthritis, asthma, and cardiovascular diseases. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. These findings highlight the potential of 4-Tert-butyl-3-(prop-2-en-1-yl)cyclohexan-1-amine as an anti-inflammatory agent.

The safety profile of 4-Tert-butyl-3-(prop-2-en-1-yl)cyclohexan-1-amine is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, more extensive safety evaluations are required to ensure its suitability for clinical use.

The synthesis of 4-Tert-butyl-3-(prop-2-en-1-yl)cyclohexan-1-amine involves several steps, including the formation of the cyclohexane ring, the introduction of the tert-butyl and propenyl groups, and the final addition of the amine functional group. Various synthetic routes have been developed to optimize yield and purity, ensuring that the compound can be produced efficiently for research and development purposes.

In conclusion, 4-Tert-butyl-3-(prop-2-en-y-lcyclohexan-l-am ine (CAS No. 2138042 -5 2 -9)) is a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for further investigation as a therapeutic agent. Ongoing research continues to explore its mechanisms of action, safety profile, and potential therapeutic uses, contributing to the advancement of drug discovery and development in this field.